Cas no 6507-37-5 (1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, HYDRAZIDE)

• Product Name: 1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, HYDRAZIDE
• CAS No: 6507-37-5
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 3215251
• PubChem ID: 3697600
• Update Time: 2025-04-21

1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, HYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, HYDRAZIDE
• AKOS006333155
• 6507-37-5
• STL363733
• SCHEMBL7807863
• azepane-1-carbothiohydrazide

• Inchi： 1S/C7H15N3S/c8-9-7(11)10-5-3-1-2-4-6-10/h1-6,8H2,(H,9,11)
• InChI Key： YDMDXAPAJZGBHG-UHFFFAOYSA-N
• SMILES： S=C(NN)N1CCCCCC1

Computed Properties

• Exact Mass: 173.09866866Da
• Monoisotopic Mass: 173.09866866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.4Ų